N-2,1,3-benzoxadiazol-4-yl-2,1,3-benzoxadiazol-4-amine

• IUPAC Name: N-(2,1,3-benzoxadiazol-4-yl)-2,1,3-benzoxadiazol-4-amine
• InChI: InChI=1S/C12H7N5O2/c1-3-7(11-9(5-1)14-18-16-11)13-8-4-2-6-10-12(8)17-19-15-10/h1-6,13H
• InChI Key: AAPVUCAKNAGIHN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NON=C2C(=C1)NC3=CC=CC4=NON=C43
• Molecular Formula: C12H7N5O2
• Molecular Weight: 253.22 g/mol

Description

N-2,1,3-benzoxadiazol-4-yl-2,1,3-benzoxadiazol-4-amine, commonly known as BODIPY (boron-dipyrromethene), is a fluorescent dye that has gained significant attention in scientific research. BODIPY has been used in a wide range of applications, including biological imaging, photovoltaics, and optoelectronics.

Mechanism of Action

The mechanism of action of BODIPY is based on its unique structure. BODIPY has a boron atom at its center, which acts as an electron acceptor. The electron acceptor property of BODIPY makes it an excellent tool for energy transfer studies. BODIPY can also be used as a sensor for pH, metal ions, and other analytes.
Biochemical and Physiological Effects:
BODIPY has been shown to have low toxicity and high biocompatibility. It has been used in live cells and animals without causing any adverse effects. BODIPY has been shown to be stable under physiological conditions, which makes it an excellent tool for in vivo imaging.

Advantages and Limitations for Lab Experiments

The advantages of BODIPY are its high fluorescence, stability, and biocompatibility. BODIPY can be used in a wide range of applications, including biological imaging, photovoltaics, and optoelectronics. The limitations of BODIPY are its relatively high cost and the need for specialized equipment for its synthesis and use.

Future Directions

There are several future directions for BODIPY research. One direction is the development of new BODIPY derivatives with improved properties. Another direction is the development of BODIPY-based sensors for specific analytes. BODIPY can also be used in the development of new photovoltaic and optoelectronic devices. Finally, BODIPY can be used in the development of new therapeutic agents for the treatment of diseases such as cancer and Alzheimer's disease.
Conclusion:
In conclusion, BODIPY is a unique fluorescent dye that has gained significant attention in scientific research. BODIPY has been used in a wide range of applications, including biological imaging, photovoltaics, and optoelectronics. BODIPY has several advantages, including its high fluorescence, stability, and biocompatibility. The limitations of BODIPY are its relatively high cost and the need for specialized equipment for its synthesis and use. There are several future directions for BODIPY research, including the development of new derivatives, sensors, and therapeutic agents.

Synthesis Methods

The synthesis of BODIPY involves the reaction of a dipyrromethene with a boron source. The dipyrromethene is usually prepared from pyrrole and an aldehyde or ketone. The boron source can be either boron trifluoride or boron trichloride. The reaction between the dipyrromethene and the boron source results in the formation of BODIPY. The yield of the reaction can be improved by using a Lewis acid catalyst.

Scientific Research Applications

BODIPY has been widely used in scientific research due to its unique properties. BODIPY is highly fluorescent, which makes it an excellent tool for biological imaging. It has been used to label proteins, lipids, and nucleic acids in live cells. BODIPY has also been used in photovoltaics and optoelectronics due to its excellent light-harvesting properties.